Cas no 320-49-0 (4-Bromo-3-(trifluoromethyl)phenol)

• Product Name: 4-Bromo-3-(trifluoromethyl)phenol
• CAS No: 320-49-0
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD03095342
• CID: 36821
• PubChem ID: 22277307
• Update Time: 2025-05-25

4-Bromo-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(trifluoromethyl)phenol
• 3-Trifluoromethyl-4-bromophenol
• 2-Bromo-5-hydroxybenzotrifluoride
• 4-Brom-3-trifluormethyl-phenol
• 4-Bromo-3-trifluoromethylphenol
• 4-Bromo-3-trifluromethylphenol
• AM61451
• 320-49-0
• BTFP
• FT-0601153
• 3-trifluoromethyl-4-bromo phenol
• MFCD03095342
• 4-bromo-3-trifluoromethyl-phenol
• AC-4118
• CL8501
• B4494
• PS-7579
• AKOS005256293
• EN300-115217
• DTXSID00624200
• Phenol, 4-bromo-3-(trifluoromethyl)-
• SY017999
• CS-W014655
• SCHEMBL177740
• STL554768
• BBL100974
• DB-006707
• DTXCID60574954
• 695-965-3

• MDL： MFCD03095342
• Inchi： 1S/C7H4BrF3O/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H
• InChI Key： VOWPIDJSINRFPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 239.94000
• Monoisotopic Mass: 239.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.464
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 234.9℃ at 760 mmHg
• Flash Point: 70.7℃
• Refractive Index: 1.47
• PSA: 20.23000
• LogP: 3.17350

4-Bromo-3-(trifluoromethyl)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H314,H318,H302,H312
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Bromo-3-(trifluoromethyl)phenol

Comprehensive Guide to 4-Bromo-3-(trifluoromethyl)phenol (CAS No. 320-49-0): Properties, Applications, and Industry Insights

4-Bromo-3-(trifluoromethyl)phenol (CAS No. 320-49-0) is a halogenated aromatic compound widely recognized for its unique chemical properties and versatility in industrial applications. This brominated phenol derivative features a trifluoromethyl group, enhancing its reactivity and making it valuable in organic synthesis, pharmaceutical intermediates, and agrochemical formulations. With growing interest in fluorinated compounds and halogenated aromatics, this chemical has garnered attention for its role in advanced material science and sustainable chemistry.

The molecular structure of 4-Bromo-3-(trifluoromethyl)phenol combines a phenol ring with bromine and a trifluoromethyl substituent, offering distinct electronic effects and steric hindrance. Researchers frequently explore its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecules. Its high purity grade variants are particularly sought after in API manufacturing (Active Pharmaceutical Ingredients), where precision and reproducibility are critical.

In the context of green chemistry, 320-49-0 is often discussed alongside catalyst optimization and solvent-free reactions. Recent trends highlight its potential in bioorthogonal chemistry, a field gaining traction for labeling biomolecules without disrupting native processes. Users searching for "4-Bromo-3-(trifluoromethyl)phenol solubility" or "CAS 320-49-0 safety data" will find it exhibits moderate solubility in polar organic solvents like DMSO or ethanol, while its stability under inert conditions makes it suitable for long-term storage.

From an industrial perspective, this compound aligns with the demand for high-performance intermediates in electronic materials, such as OLEDs or liquid crystals. Its trifluoromethyl group contributes to enhanced thermal stability and electron-withdrawing characteristics, which are pivotal in designing organic semiconductors. Manufacturers emphasize batch-to-batch consistency, addressing concerns raised in forums about "4-Bromo-3-(trifluoromethyl)phenol supplier reliability."

Environmental and regulatory considerations are also prominent in discussions about halogenated compounds. While 4-Bromo-3-(trifluoromethyl)phenol is not classified as hazardous under major regulatory frameworks, proper waste disposal protocols and handling precautions are recommended. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a topic frequently queried in academic and industrial circles.

Innovations in scalable synthesis methods for CAS 320-49-0 continue to evolve, with recent patents focusing on cost-effective bromination techniques and flow chemistry approaches. These advancements cater to the growing need for bulk quantities without compromising quality—a key concern for procurement specialists searching for "4-Bromo-3-(trifluoromethyl)phenol bulk price."

In summary, 4-Bromo-3-(trifluoromethyl)phenol (CAS No. 320-49-0) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span drug discovery, material engineering, and catalysis, reflecting broader trends toward multifunctional building blocks. As research expands into fluorine chemistry and sustainable synthesis, this compound remains a focal point for both academic and industrial innovation.